rac-methyl (1s,3s)-1-amino-3-(3-chlorophenyl)cyclobutane-1-carboxylate hydrochloride, cis
Overview
Description
Rac-methyl (1s,3s)-1-amino-3-(3-chlorophenyl)cyclobutane-1-carboxylate hydrochloride, cis is a useful research compound. Its molecular formula is C12H15Cl2NO2 and its molecular weight is 276.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1s,3s)-1-amino-3-(3-chlorophenyl)cyclobutane-1-carboxylate hydrochloride, cis involves the following steps: protection of the amine group, formation of the cyclobutane ring, introduction of the chlorophenyl group, and deprotection of the amine group.", "Starting Materials": [ "Methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate", "3-chlorophenylboronic acid", "Palladium(II) acetate", "1,4-bis(diphenylphosphino)butane", "Sodium carbonate", "Hydrochloric acid", "Methanol", "Diethyl ether", "Ethyl acetate" ], "Reaction": [ "Protection of the amine group with methyl chloroformate in the presence of triethylamine", "Formation of the cyclobutane ring by treatment with sodium hydride and 1,4-dibromobutane", "Introduction of the chlorophenyl group by Suzuki-Miyaura coupling reaction with 3-chlorophenylboronic acid, palladium(II) acetate, and 1,4-bis(diphenylphosphino)butane in methanol", "Deprotection of the amine group with hydrochloric acid in diethyl ether", "Crystallization of the product from ethyl acetate to obtain rac-methyl (1s,3s)-1-amino-3-(3-chlorophenyl)cyclobutane-1-carboxylate hydrochloride, cis" ] } | |
CAS No. |
2648945-31-5 |
Molecular Formula |
C12H15Cl2NO2 |
Molecular Weight |
276.2 |
Purity |
95 |
Origin of Product |
United States |
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